(E)-2-(4-phenylthiazol-2-yl)-3-((2-(trifluoromethyl)phenyl)amino)acrylonitrile

• IUPAC Name: (E)-2-(4-phenyl-1,3-thiazol-2-yl)-3-[2-(trifluoromethyl)anilino]prop-2-enenitrile
• InChI: InChI=1S/C19H12F3N3S/c20-19(21,22)15-8-4-5-9-16(15)24-11-14(10-23)18-25-17(12-26-18)13-6-2-1-3-7-13/h1-9,11-12,24H/b14-11+
• InChI Key: JBNLYZOPHMXKQZ-SDNWHVSQSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC=CC=C3C(F)(F)F)C#N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC=CC=C3C(F)(F)F)/C#N
• Molecular Formula: C19H12F3N3S
• Molecular Weight: 371.4 g/mol

Description

(E)-2-(4-phenylthiazol-2-yl)-3-((2-(trifluoromethyl)phenyl)amino)acrylonitrile, also known as PTAA, is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Potential Therapeutic Applications

• Cytotoxic Potency Against Cancer Cell Lines : The synthesis and evaluation of acrylonitriles, with structural variations similar to the compound , have shown cytotoxic potency on various human cancer cell lines. The study highlighted the potential of these compounds, particularly ones containing nitrothiophenyl rings, as more potent than traditional chemotherapeutics like cisplatin and etoposide, suggesting their use in cancer therapy (Sa̧czewski et al., 2004).
• Anticancer, Antioxidant, and Anti-inflammatory Properties : Another research focused on derivatives of acrylonitrile exhibited significant anticancer, antioxidant, and anti-inflammatory properties. This study underscores the compound's therapeutic potential in treating cancer and inflammatory diseases (Bhale et al., 2018).

Optoelectronic Device Applications

• Enhanced Nonlinear Optical Limiting : Derivatives of thiophene dyes, structurally similar to the compound of interest, have been synthesized for optoelectronic device applications. These dyes demonstrated enhanced nonlinear optical limiting behavior, making them suitable for protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications (Anandan et al., 2018).

Chemical Sensor Development

• Mercury Detection : Pyridine-based derivatives related to the compound have been explored as chemosensors for mercury(II) detection. One derivative showed a visible color change upon interaction with Hg2+, indicating its potential as a rapid, naked-eye sensor for detecting mercury in solutions (Pan et al., 2015).

Material Science Applications

• Polymer Modification for Medical Applications : Research has demonstrated the modification of polyvinyl alcohol/acrylic acid hydrogels through condensation with various amine compounds, including ones structurally related to the compound . These modifications led to polymers with enhanced thermal stability and potential for medical applications, suggesting the compound's utility in developing advanced materials (Aly et al., 2015).